molecular formula C13H24N2O2 B6178711 tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate CAS No. 2613386-97-1

tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate

Cat. No. B6178711
CAS RN: 2613386-97-1
M. Wt: 240.3
InChI Key:
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Description

Tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate (TBAA) is an organic compound that has been used in scientific research for a variety of applications. It is a cyclic amine derivative of tert-butyl alcohol, and has been studied for its potential uses in medicinal chemistry, drug design, and other areas of research. TBAA is an important compound for research due to its ability to form stable complexes with several metals, including zinc, iron, and copper. It is also known for its strong ability to bind to proteins, making it a valuable tool for studying protein-ligand interactions.

Scientific Research Applications

Tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate has been used in a wide variety of scientific research applications. It has been studied for its potential to act as a ligand for metal ions, and has been used in the study of protein-ligand interactions. This compound has also been used in medicinal chemistry, as a tool for drug design and drug screening. In addition, this compound has been used in the study of enzyme inhibition and enzyme catalysis, as well as in the study of enzyme-substrate interactions.

Mechanism of Action

Tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate is known to bind strongly to proteins, allowing it to act as a ligand in protein-ligand interactions. It has also been shown to form stable complexes with several metals, including zinc, iron, and copper. These complexes can be used to study the structure and function of proteins, as well as to study enzyme-substrate interactions.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases, and has been used in the study of enzyme inhibition and enzyme catalysis. In addition, this compound has been studied for its potential to act as an anti-inflammatory agent, and has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

Tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is easy to synthesize in high yields and with high purity. Its strong binding affinity for proteins makes it a useful tool for studying protein-ligand interactions. In addition, its ability to form stable complexes with metals makes it a useful tool for studying enzyme-substrate interactions. The main limitation of this compound is that it is not well-tolerated by some organisms, and can be toxic at high concentrations.

Future Directions

There are several potential future directions for research on tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate. These include further studies on its potential biochemical and physiological effects, as well as its potential applications in medicinal chemistry and drug design. In addition, further studies on its ability to form stable complexes with metals could be useful in the study of enzyme-substrate interactions. Finally, further studies on its potential toxicity and its ability to inhibit enzymes could provide insight into its potential uses in drug development.

Synthesis Methods

Tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate can be synthesized through a variety of methods. One of the most common methods involves the reaction of tert-butyl alcohol and 2-aminoethyl azabicyclo[3.1.1]heptane-2-carboxylic acid. This reaction yields the desired product in high yields, with a purity of greater than 95%. Other methods of synthesis, such as microwave-assisted synthesis, have also been developed, and can be used to produce this compound in a shorter amount of time.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate involves the reaction of tert-butyl 2-azabicyclo[3.1.1]heptane-2-carboxylate with 2-aminoethanol.", "Starting Materials": [ "tert-butyl 2-azabicyclo[3.1.1]heptane-2-carboxylate", "2-aminoethanol" ], "Reaction": [ "To a solution of tert-butyl 2-azabicyclo[3.1.1]heptane-2-carboxylate in dry THF, add 2-aminoethanol and stir the mixture at room temperature for 24 hours.", "After completion of the reaction, evaporate the solvent under reduced pressure and purify the crude product by column chromatography using a suitable eluent to obtain tert-butyl 1-(2-aminoethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate as a white solid." ] }

CAS RN

2613386-97-1

Molecular Formula

C13H24N2O2

Molecular Weight

240.3

Purity

95

Origin of Product

United States

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